Cas no 1643-69-2 (Benzenesulfonic acid, 3-(trifluoromethyl)-)
1643-69-2 structure
Product Name:Benzenesulfonic acid, 3-(trifluoromethyl)-
CAS No:1643-69-2
MF:C7H5F3O3S
MW:226.173011541367
CID:1344737
PubChem ID:14173365
Update Time:2025-04-20
Benzenesulfonic acid, 3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 3-(trifluoromethyl)-
- 3-(trifluoromethyl)benzenesulfonic acid
- SCHEMBL1894783
- LVMOKIQHDKDNBI-UHFFFAOYSA-N
- DTXSID40556930
- starbld0019402
- 1643-69-2
- 3-(Trifluoromethyl)benzene-1-sulfonic acid
- Q27449781
-
- Inchi: 1S/C7H5F3O3S/c8-7(9,10)5-2-1-3-6(4-5)14(11,12)13/h1-4H,(H,11,12,13)
- InChI Key: LVMOKIQHDKDNBI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)O
Computed Properties
- Exact Mass: 225.99115
- Monoisotopic Mass: 225.99114968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
Benzenesulfonic acid, 3-(trifluoromethyl)- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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